Cas no 851199-58-1 (1,3,2-DIOXABOROLANE, 2-[4-(2-FLUOROPHENOXY)PHENYL]-4,4,5,5-TETRAMETHYL-)

1,3,2-DIOXABOROLANE, 2-[4-(2-FLUOROPHENOXY)PHENYL]-4,4,5,5-TETRAMETHYL- structure
851199-58-1 structure
Product Name:1,3,2-DIOXABOROLANE, 2-[4-(2-FLUOROPHENOXY)PHENYL]-4,4,5,5-TETRAMETHYL-
CAS No:851199-58-1
MF:C18H20BFO3
MW:314.159008979797
CID:3183598
PubChem ID:57975388
Update Time:2025-04-21

1,3,2-DIOXABOROLANE, 2-[4-(2-FLUOROPHENOXY)PHENYL]-4,4,5,5-TETRAMETHYL- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-DIOXABOROLANE, 2-[4-(2-FLUOROPHENOXY)PHENYL]-4,4,5,5-TETRAMETHYL-
    • 2-(4-(2-Fluorophenoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • SCHEMBL4378064
    • 2-[4-(2-fluoro-phenoxy)-phenyl]-4,4,5,5-tetramethyl-[1,3,2]-dioxaborolane
    • 2-[4-(2-fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • QTKGCIBNBOAPGG-UHFFFAOYSA-N
    • 851199-58-1
    • Inchi: 1S/C18H20BFO3/c1-17(2)18(3,4)23-19(22-17)13-9-11-14(12-10-13)21-16-8-6-5-7-15(16)20/h5-12H,1-4H3
    • InChI Key: QTKGCIBNBOAPGG-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1OC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

  • Exact Mass: 314.1489528Da
  • Monoisotopic Mass: 314.1489528Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

1,3,2-DIOXABOROLANE, 2-[4-(2-FLUOROPHENOXY)PHENYL]-4,4,5,5-TETRAMETHYL- Related Literature

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